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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(Benzyloxycarbonyl)-DL-
alanine, a key reagent in synthetic chemistry. This document details its chemical properties,
synonyms, and primary applications, with a focus on its role in peptide synthesis. Experimental
protocols and a workflow visualization are included to support researchers in its practical
application.

Introduction

N-(Benzyloxycarbonyl)-DL-alanine is a protected form of the racemic amino acid DL-alanine.
The benzyloxycarbonyl (Cbz or Z) group serves as a crucial protecting group for the amino
function, preventing unwanted reactions during chemical synthesis. This protection is a
cornerstone of peptide chemistry, enabling the stepwise and controlled formation of peptide
bonds. As a racemic mixture, this compound is particularly useful in the synthesis of peptide
libraries and for studying the effects of stereochemistry in biological systems.[1] Its stability and
well-established deprotection methods make it a versatile tool in both academic research and
industrial drug development.

Chemical Identity and Synonyms

Accurate identification of chemical compounds is critical for experimental reproducibility. N-
(Benzyloxycarbonyl)-DL-alanine is known by several synonyms in the scientific literature and
commercial catalogs.
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Identifier Value

IUPAC Name 2-(phenylmethoxycarbonylamino)propanoic acid
CAS Number 4132-86-9

Molecular Formula C11H13NO4

Molecular Weight 223.23 g/mol

N-Cbz-DL-alanine, Z-DL-Ala-OH, N-
Carbobenzoxy-DL-alanine, 2-

Synonyms . . .
(((Benzyloxy)carbonyl)amino)propanoic acid, N-

[(Benzyloxy)carbonyl]alanine

Physicochemical Properties

The following table summarizes the key quantitative data for N-(Benzyloxycarbonyl)-DL-
alanine, compiled from various sources. These properties are essential for designing
experimental conditions, such as solvent selection and reaction temperature.

Property Value Source

White to off-white powder or

Appearance Generic
crystals

Melting Point 112-116 °C Generic

Purity Typically >98% (HPLC) Generic

- Soluble in methanol, ethyl )
Solubility _ Generic
acetate; poorly soluble in water

Room temperature, in a cool, )
Storage Temperature Generic
dark place

Core Applications in Research and Development

The primary application of N-(Benzyloxycarbonyl)-DL-alanine lies in its role as a building
block in organic synthesis, particularly in the field of peptide chemistry.
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Peptide Synthesis

The benzyloxycarbonyl (Cbz) group is a widely used amine protecting group in both solution-
phase and solid-phase peptide synthesis.[1] Its key advantages include:

 Stability: The Cbz group is stable to a wide range of reaction conditions used for peptide
coupling.

o Ease of Introduction: It can be readily introduced by reacting the amino acid with benzyl
chloroformate.

o Controlled Removal: The Cbz group can be removed under specific conditions, most
commonly by catalytic hydrogenation (e.g., H2/Pd) or with strong acids (e.g., HBr in acetic
acid), which do not cleave the peptide bonds.

As a racemic mixture, N-(Benzyloxycarbonyl)-DL-alanine is used in the synthesis of peptides
containing both D- and L-alanine residues. This is particularly relevant for:

o Studying Stereochemical Effects: Incorporating DL-alanine allows researchers to investigate
the impact of stereochemistry on peptide structure, function, and enzymatic stability.[1]

o Creating Peptide Libraries: For high-throughput screening, racemic building blocks can be
used to generate diverse libraries of peptides.

o Developing Protease-Resistant Peptides: Peptides containing D-amino acids are often more
resistant to degradation by proteases, which can improve their therapeutic potential.

Synthesis of Unnatural Amino Acids

N-(Benzyloxycarbonyl)-DL-alanine can serve as a starting material for the synthesis of more
complex and unnatural amino acids. The protected amino group allows for selective
modification of other parts of the molecule.

Experimental Protocols

The following are representative experimental protocols for the synthesis and deprotection of
N-(Benzyloxycarbonyl)-DL-alanine.
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Synthesis of N-(Benzyloxycarbonyl)-DL-alanine

This protocol describes the protection of the amino group of DL-alanine using benzyl
chloroformate.

Materials:

DL-Alanine

Sodium hydroxide (NaOH)

Benzyl chloroformate (Cbz-Cl)

Dioxane or a similar organic solvent

Hydrochloric acid (HCI)

Ethyl acetate

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

» Dissolve DL-alanine in an aqueous solution of sodium hydroxide.
Cool the solution to 0-5 °C in an ice bath.

Slowly add benzyl chloroformate and an additional equivalent of sodium hydroxide solution
simultaneously, while vigorously stirring and maintaining the temperature below 5 °C.

After the addition is complete, allow the mixture to warm to room temperature and continue
stirring for 2-3 hours.

Wash the reaction mixture with an organic solvent like diethyl ether to remove any unreacted
benzyl chloroformate.

Acidify the aqueous layer to a pH of approximately 2 with dilute hydrochloric acid, which will
precipitate the product.
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o Extract the product into ethyl acetate.
e Wash the combined organic extracts with brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
evaporate the solvent under reduced pressure to yield the crude product.

e The product can be further purified by recrystallization from a suitable solvent system, such
as ethyl acetate/hexane.

Deprotection of the Benzyloxycarbonyl (Cbhz) Group

This protocol outlines the removal of the Cbz group by catalytic hydrogenation.
Materials:

* N-(Benzyloxycarbonyl)-DL-alanine

o Palladium on carbon (Pd/C) catalyst (5-10 mol%)

» Methanol or another suitable solvent

e Hydrogen gas (H2)

Procedure:

» Dissolve N-(Benzyloxycarbonyl)-DL-alanine in methanol in a flask suitable for
hydrogenation.

o Carefully add the Pd/C catalyst to the solution.

e Flush the reaction vessel with hydrogen gas and then maintain a hydrogen atmosphere
(typically using a balloon or a hydrogenation apparatus).

 Stir the reaction mixture vigorously at room temperature.

o Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material
IS consumed.
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e Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove
the Pd/C catalyst.

o Evaporate the solvent under reduced pressure to obtain the deprotected DL-alanine.

Workflow Visualization

The following diagram illustrates the general workflow for the use of N-(Benzyloxycarbonyl)-

DL-alanine in a single cycle of peptide synthesis.
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Workflow for using N-(Benzyloxycarbonyl)-DL-alanine in peptide synthesis.

Conclusion
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N-(Benzyloxycarbonyl)-DL-alanine is an indispensable tool for chemists and pharmaceutical
scientists. Its utility as a protected amino acid facilitates the synthesis of complex peptides and
other novel molecules. A thorough understanding of its properties and reaction conditions, as
outlined in this guide, is essential for its effective application in research and development. The
straightforward protection and deprotection chemistry associated with the benzyloxycarbonyl
group ensures its continued relevance in the field of synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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